6-phenyl-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 6-phenyl-4-(4-phenylpiperazin-1-yl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C22H20N4S/c1-3-7-17(8-4-1)20-15-19-21(23-16-24-22(19)27-20)26-13-11-25(12-14-26)18-9-5-2-6-10-18/h1-10,15-16H,11-14H2
• InChI Key: JLSWEJIMWGSBPU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=C4C=C(SC4=NC=N3)C5=CC=CC=C5
• Molecular Formula: C22H20N4S
• Molecular Weight: 372.5 g/mol

Description

6-phenyl-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thieno[2,3-d]pyrimidines, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 6-phenyl-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine is not fully understood. However, it is believed to inhibit the activity of certain enzymes and receptors in the body, leading to its biological effects. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
6-phenyl-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, as well as certain viruses. It has also been found to exhibit anti-inflammatory and anticancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-phenyl-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine is its wide range of biological activities, which makes it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain forms.

Future Directions

There are several future directions for the research on 6-phenyl-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of its mechanism of action and its interactions with various enzymes and receptors in the body. Additionally, further research is needed to investigate its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 6-phenyl-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine involves the reaction of 2-aminothiophene with 2-cyano-3-phenylacrylic acid in the presence of a base such as potassium carbonate. The resulting product is then subjected to a cyclization reaction with 1,4-dibromobutane in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

6-phenyl-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.